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Abstract
This application note provides a detailed protocol for the solid-phase extraction (SPE) of

terbufos sulfone, a major metabolite of the organophosphate insecticide terbufos, from

various environmental matrices, including water, soil, and sediment. The described methods

are essential for environmental monitoring and risk assessment. This document outlines the

necessary materials, step-by-step procedures for sample preparation and SPE, and expected

analytical performance data. The protocols are designed for use by researchers, scientists, and

professionals in environmental science and analytical chemistry.

Introduction
Terbufos is a widely used organophosphate insecticide and nematicide. In the environment, it

undergoes oxidation to form more persistent and toxic metabolites, terbufos sulfoxide and

terbufos sulfone. Due to their potential for groundwater contamination and toxicity, the

monitoring of these degradation products in environmental samples is critical. Solid-phase

extraction has emerged as a robust and efficient technique for the selective extraction and pre-

concentration of these analytes from complex matrices prior to chromatographic analysis. This

application note presents validated SPE protocols for the determination of terbufos sulfone in

water, soil, and sediment, primarily utilizing liquid chromatography coupled with tandem mass

spectrometry (LC-MS/MS) for detection.
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The following tables summarize the quantitative data from validation studies for the

determination of terbufos sulfone in various environmental matrices using solid-phase

extraction followed by LC-MS/MS analysis.

Table 1: Quantitative Analysis of Terbufos Sulfone in Water[1]

Analyte
Spiking
Level (µg/L)

Mean
Recovery
(%)

RSD (%) LOD (µg/L) LOQ (µg/L)

Terbufos

Sulfone
0.1 95.7 3.4 0.02 0.1

Terbufos

Sulfone
1.0 98.2 2.1 0.02 0.1

Table 2: Quantitative Analysis of Terbufos Sulfone in Soil and Sediment[2]

Matrix
Spiking
Level
(mg/kg)

Mean
Recovery
(%)

RSD (%)
LOD
(mg/kg)

LOQ
(mg/kg)

Sandy Clay

Soil
0.01 92.3 5.8 0.002 0.01

Sandy Clay

Soil
0.1 95.1 4.2 0.002 0.01

Sandy Soil 0.01 94.7 6.1 0.002 0.01

Sandy Soil 0.1 96.5 3.9 0.002 0.01

Sediment 0.01 90.8 7.2 0.002 0.01

Sediment 0.1 93.4 5.5 0.002 0.01
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Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Dichloromethane (DCM, HPLC

grade), Acetone (HPLC grade), Ethyl Acetate (HPLC grade), Deionized water.

Reagents: Sodium sulfate (anhydrous), Formic acid, Ammonium acetate.

SPE Cartridges: Polymeric reversed-phase cartridges (e.g., DVB-based) or C18 cartridges.

Apparatus: SPE manifold, vacuum pump, centrifuge, rotary evaporator or nitrogen

evaporator, analytical balance, vortex mixer, pH meter.

Analytical Instrument: Liquid Chromatograph with Tandem Mass Spectrometer (LC-MS/MS).

Protocol 1: Solid-Phase Extraction of Terbufos Sulfone
from Water Samples
This protocol is designed for the extraction of terbufos sulfone from ground and surface water

samples.

Sample Preparation:

Collect 1 L of water sample in an amber glass bottle.

Adjust the sample pH to 7.0. Proper pH is crucial as organophosphorus esters can

hydrolyze under acidic or basic conditions.[1]

SPE Cartridge Conditioning:

Wash the SPE cartridge with 3 x 5 mL of dichloromethane.

Condition the cartridge with 2 x 5 mL of methanol.

Equilibrate the cartridge with 2 x 5 mL of deionized water. Do not allow the cartridge to go

dry after this step.

Sample Loading:

Load the 1 L water sample onto the conditioned SPE cartridge at a flow rate of 10-15

mL/min.
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Washing:

After loading the entire sample, wash the cartridge with 2 x 5 mL of deionized water to

remove any interfering substances.

Dry the cartridge under vacuum for 10-15 minutes.

Elution:

Elute the retained terbufos sulfone from the cartridge with 2 x 5 mL of a mixture of

acetone and dichloromethane.

Reconstitution:

Dry the eluate using a gentle stream of nitrogen or a rotary evaporator.

Reconstitute the residue in a suitable volume (e.g., 1 mL) of acetonitrile:water (60:40 v/v)

for LC-MS/MS analysis.[2]

Protocol 2: Solid-Phase Extraction of Terbufos Sulfone
from Soil and Sediment Samples
This protocol is suitable for the extraction of terbufos sulfone from various soil and sediment

types.[2]

Sample Preparation (Extraction):

Weigh 10 g of the soil or sediment sample into a centrifuge tube.

Add 20 mL of a methanol:water (90:10 v/v) extraction solvent.

Vortex or shake vigorously for 20 minutes.

Centrifuge the sample at 4000 rpm for 10 minutes.

Carefully collect the supernatant.

SPE Cartridge Conditioning:
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Condition a polymeric or C18 SPE cartridge with 5 mL of methanol followed by 5 mL of

deionized water.

Sample Loading:

Load the supernatant from the sample extraction step onto the conditioned SPE cartridge.

Washing:

Wash the cartridge with 5 mL of deionized water to remove polar interferences.

Dry the cartridge under vacuum for 10 minutes.

Elution:

Elute the terbufos sulfone from the cartridge using 10 mL of ethyl acetate.

Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of acetonitrile:water (60:40 v/v) for subsequent LC-

MS/MS analysis.[2]
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Caption: SPE Workflow for Water Samples.
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Caption: SPE Workflow for Soil & Sediment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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